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Compound of Interest

Compound Name: 4-Phenylcyclohexanone

Cat. No.: B041837

For researchers, scientists, and professionals in drug development, the procurement of high-
quality chemical reagents is a critical foundation for successful experimentation and innovation.
This guide provides an in-depth overview of commercial suppliers for 4-Phenylcyclohexanone
(CAS No. 4894-75-1), a versatile ketone building block. We present a comparative summary of
supplier specifications, relevant chemical data, and illustrative workflows to aid in sourcing this
compound.

Supplier and Specification Overview

The following table summarizes the offerings for 4-Phenylcyclohexanone from a selection of
prominent chemical suppliers. This data facilitates a comparative analysis of purity, available
gquantities, and key physical properties to inform purchasing decisions.
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Physicochemical Properties
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Property Value Reference

CAS Number 4894-75-1 (2131416 78920
Molecular Formula C12H140 [11[3][4][5][6]

Molecular Weight 174.24 g/mol (1114151061111

White to cream or off-white
Appearance [1][3]
crystals or powder

Flash Point 100 °C (closed cup) [1][2]

Water Solubility Slightly soluble [1112]

Room temperature, in a dry
Storage ] [1114]
and sealed environment

Experimental Protocols and Applications

4-Phenylcyclohexanone is a valuable intermediate in organic synthesis. For instance, it is
utilized in the Wittig reaction to form alkenes. While specific, detailed experimental protocols
are proprietary to individual research labs, a general methodology for a Wittig reaction involving
this ketone is outlined below.

General Protocol: Wittig Reaction of 4-
Phenylcyclohexanone

This protocol describes the reaction of 4-Phenylcyclohexanone with a phosphorus ylide, such
as (carbethoxymethylene)triphenylphosphorane, to synthesize the corresponding alkene.

Materials:

4-Phenylcyclohexanone

(Carbethoxymethylene)triphenylphosphorane

Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM))

Round-bottom flask
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e Magnetic stirrer and stir bar
 Inert atmosphere (e.g., Nitrogen or Argon)

o Standard workup and purification reagents and equipment (e.qg., silica gel for
chromatography)

Methodology:

e Preparation: In a dry round-bottom flask under an inert atmosphere, dissolve the
phosphonium salt in the chosen anhydrous solvent.

» Ylide Formation: Cool the solution in an ice bath and add a strong base (e.g., n-butyllithium,
sodium hydride) dropwise to generate the phosphorus ylide. The formation of the ylide is
often indicated by a color change.

e Reaction with Ketone: While maintaining the inert atmosphere and cooling, add a solution of
4-Phenylcyclohexanone in the same anhydrous solvent to the ylide solution dropwise.

o Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of
the reaction by Thin Layer Chromatography (TLC).

o Workup: Once the reaction is complete, quench the reaction by adding a saturated aqueous
solution of ammonium chloride. Extract the aqueous layer with an organic solvent (e.g., ethyl
acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate,
and concentrate under reduced pressure.

« Purification: Purify the crude product by column chromatography on silica gel to obtain the
desired alkene.

Logical and Experimental Workflows

To visualize the process of acquiring and utilizing 4-Phenylcyclohexanone, the following
diagrams are provided.
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Sourcing and Procurement Workflow
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4-Phenylcyclohexanone

Search Commercial
Suppliers (e.g., Thermo Fisher,
Sigma-Aldrich, TCI)

Compare Specifications:
Purity, Price, Availability

Select Supplier and
Place Order
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Click to download full resolution via product page

Sourcing and Procurement Workflow for 4-Phenylcyclohexanone.
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Generalized Wittig Reaction Workflow
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Generalized Workflow for a Wittig Reaction.

Safety Information

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b041837?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Phenylcyclohexanone is classified as an irritant.[1] It is essential to handle this chemical in
a well-ventilated area, wearing appropriate personal protective equipment (PPE), including
safety goggles, gloves, and a lab coat. For detailed safety information, always consult the
Safety Data Sheet (SDS) provided by the supplier.[10] The GHS signal word for this compound
is "Warning", with hazard statements including H302 (Harmful if swallowed), H315 (Causes
skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory
irritation).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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